N-(3-chloro-4-methylphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18ClN5O3S/c1-9-5-6-11(7-12(9)19)22-13(25)8-28-16-14-15(20-10(2)21-16)23(3)18(27)24(4)17(14)26/h5-7H,8H2,1-4H3,(H,22,25)
• InChI Key: PBYQJGMFUZVVSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C)Cl
• Molecular Formula: C18H18ClN5O3S
• Molecular Weight: 419.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H18ClN5O3S and its molecular weight is 419.88. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• A study focused on the synthesis and evaluation of a series of compounds, including pyrimidine derivatives, for their anti-inflammatory and analgesic activities. Compounds demonstrated significant inhibitory activity on COX-2 selectivity, showing potential as therapeutic agents in managing inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Activities

• Another research explored the synthesis of pyrimidine derivatives and their evaluation for antimicrobial activity. The study led to the identification of compounds with promising antibacterial and antifungal properties, suggesting their potential use in treating infectious diseases (Hossan et al., 2012).
• Research into new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives uncovered compounds with potent anticancer activity. These compounds displayed significant growth inhibition against various human cancer cell lines, indicating their potential as anticancer agents (Hafez & El-Gazzar, 2017).

Antioxidant Properties

• A study on the synthesis of certain pyrimidine derivatives revealed their antioxidant activities. These compounds were evaluated against standard antioxidant assays, showing potential as antioxidant agents (Dhakhda et al., 2021).

Chemical Structure and Properties

• Investigations into the crystal structures of specific pyrimidine derivatives provided insights into their molecular conformations. This knowledge is crucial for understanding the interaction mechanisms of these compounds at the molecular level (Subasri et al., 2016).